17-Oxogrindelic acid
Overview
Description
17-Oxogrindelic acid is a diterpenoid.
Scientific Research Applications
Biological Effects on Plant Species
17-Oxogrindelic acid, a known diterpene, has been studied for its impact on plant germination and growth. A study by Menelaou et al. (1993) revealed that 17-oxogrindelic acid, at concentrations of 12 to 48 ppm, inhibited the germination and radicle growth of Schizachyrium scoparium and Leptochloa dubia, two native sandhill grasses. However, it showed no significant effects on the germination and only a slight stimulatory effect on radicle growth of Rudbeckia hirta and Lactuca sativa (Menelaou et al., 1993).
Structural and Spectroscopic Characterization
In another study, Mahmoud et al. (2000) isolated 17-oxogrindelic acid along with other compounds from Grindelia nana, contributing to the structural and spectroscopic knowledge of this compound. The structural data were elucidated using chemical and spectroscopic methods, adding to the understanding of its chemical properties (Mahmoud et al., 2000).
Bioactive Product in Omega-3 Fatty Acid Transformation
Egawa et al. (2016) found that 17-oxodocosahexaenoic acid (17-oxoDHA), an oxidized form of docosahexaenoic acid (DHA), activates peroxisome proliferator-activated receptors γ (PPARγ) and PPARα, classifying it as an α/γ dual agonist. This discovery places it in a novel class of PPAR agonists and highlights its potential biological significance (Egawa et al., 2016).
Potential Medical Applications
A study by Siena et al. (2018) explored the anti-tumor effects of 17-oxo-DHA, a derivative of DHA. This study found significant anti-proliferative and pro-apoptotic effects of 17-oxo-DHA on non-small cell lung cancer (NSCLC) cell lines, suggesting its potential as a therapeutic compound for lung cancer treatment (Siena et al., 2018).
properties
CAS RN |
151625-35-3 |
|---|---|
Molecular Formula |
C20H30O4 |
Molecular Weight |
334.4 g/mol |
IUPAC Name |
2-[(2'S,4aS,8S,8aS)-7-formyl-2',4,4,8a-tetramethylspiro[2,3,4a,5-tetrahydro-1H-naphthalene-8,5'-oxolane]-2'-yl]acetic acid |
InChI |
InChI=1S/C20H30O4/c1-17(2)8-5-9-19(4)15(17)7-6-14(13-21)20(19)11-10-18(3,24-20)12-16(22)23/h6,13,15H,5,7-12H2,1-4H3,(H,22,23)/t15-,18-,19-,20+/m0/s1 |
InChI Key |
ATEDUZJBBLDWGB-MVJPYGJCSA-N |
Isomeric SMILES |
C[C@]1(CC[C@@]2(O1)C(=CC[C@@H]3[C@@]2(CCCC3(C)C)C)C=O)CC(=O)O |
SMILES |
CC1(CCCC2(C1CC=C(C23CCC(O3)(C)CC(=O)O)C=O)C)C |
Canonical SMILES |
CC1(CCCC2(C1CC=C(C23CCC(O3)(C)CC(=O)O)C=O)C)C |
Origin of Product |
United States |
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